N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide

• IUPAC Name: 2-(N-(4-fluorophenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C14H13FN2O3S/c15-11-6-8-13(9-7-11)21(19,20)17(10-14(16)18)12-4-2-1-3-5-12/h1-9H,10H2,(H2,16,18)
• InChI Key: DSMTUGYTJNRGJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC(=O)N)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide, also known as FSPG, is a small molecule inhibitor that has been used in various scientific research applications. It is a potent inhibitor of the cystine/glutamate antiporter system, which is responsible for the transport of cystine into cells.

Mechanism of Action

N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide is a potent inhibitor of the cystine/glutamate antiporter system, which is responsible for the transport of cystine into cells. Cystine is then converted to cysteine, which is an important precursor for glutathione synthesis. Glutathione is an important antioxidant that protects cells against oxidative stress. By inhibiting the cystine/glutamate antiporter system, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide depletes intracellular glutathione levels, leading to increased oxidative stress and apoptosis.
Biochemical and Physiological Effects:
N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to have various biochemical and physiological effects. In cancer cells, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to induce apoptosis and inhibit cell growth. In neurodegenerative diseases, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to protect against glutamate-mediated excitotoxicity. In immunology, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to modulate T-cell activation and cytokine production. N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has also been shown to have an effect on cellular metabolism, specifically on the pentose phosphate pathway.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide in lab experiments is its potency as an inhibitor of the cystine/glutamate antiporter system. N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to be effective at low concentrations, making it a useful tool for studying the role of the cystine/glutamate antiporter system in various biological processes. One limitation of using N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide in lab experiments is its potential cytotoxicity. N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to induce apoptosis in cancer cells, but it may also have a cytotoxic effect on normal cells.

Future Directions

There are many future directions for the use of N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide in scientific research. One direction is the development of N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide analogs that may have improved potency or selectivity. Another direction is the use of N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide in combination with other drugs or therapies to enhance their effectiveness. Additionally, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide may have potential applications in the treatment of various diseases, including cancer and neurodegenerative diseases. Further research is needed to fully understand the potential of N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide in these areas.

Synthesis Methods

The synthesis of N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide involves a multi-step process that includes the reaction of 4-fluorobenzenesulfonyl chloride with N-phenylglycinamide in the presence of a base. The resulting intermediate is then treated with a reducing agent to yield N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide. The purity of N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide can be improved through recrystallization or chromatography.

Scientific Research Applications

N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been used in various scientific research applications, including cancer research, neurodegenerative diseases, and immunology. In cancer research, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to inhibit the growth of cancer cells by depleting intracellular glutathione levels, leading to increased oxidative stress and apoptosis. In neurodegenerative diseases, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to protect against neurotoxicity by reducing glutamate-mediated excitotoxicity. In immunology, N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide has been shown to modulate T-cell activation and cytokine production.